Cas no 1805047-42-0 (3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-6-iodopyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-6-iodopyridine
• CAS No: 1805047-42-0
• MF: C₇H₄BrF₃IN
• MW: 365.917043685913
• CID: 4806320
• Update Time: 2025-07-20

3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-6-iodopyridine

• Inchi： 1S/C7H4BrF3IN/c8-2-3-1-4(9)7(12)13-5(3)6(10)11/h1,6H,2H2
• InChI Key： ADQSEDCYGLBFEB-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(CBr)C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-6-iodopyridine

Comprehensive Overview of 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-6-iodopyridine (CAS No. 1805047-42-0)

3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-6-iodopyridine (CAS No. 1805047-42-0) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, difluoromethyl, and iodo substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and reactivity make it a valuable asset in modern drug discovery, particularly in the development of fluorinated compounds, which are increasingly sought after due to their enhanced metabolic stability and bioavailability.

The growing interest in fluorinated pyridines and halogenated heterocycles has positioned 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-6-iodopyridine as a focal point in synthetic chemistry. Researchers are actively exploring its applications in the design of kinase inhibitors, antiviral agents, and herbicides, aligning with current trends in precision medicine and sustainable agriculture. The compound's multifunctional reactivity allows for versatile modifications, enabling the creation of tailored molecules with specific biological activities.

One of the key advantages of 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-6-iodopyridine lies in its ability to undergo selective cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex architectures found in many FDA-approved drugs. The presence of both bromine and iodine substituents offers chemists the flexibility to engage in sequential functionalization, a feature highly valued in late-stage diversification strategies.

In the context of green chemistry, the synthesis and handling of 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-6-iodopyridine present opportunities for innovation. Recent advancements in catalytic methods and solvent-free reactions have reduced the environmental footprint associated with its production. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently searched by professionals in the field.

From a commercial perspective, the demand for highly functionalized pyridines like 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-6-iodopyridine is driven by the pharmaceutical sector's need for novel scaffolds. Its CAS No. 1805047-42-0 is often referenced in patent literature, underscoring its relevance in intellectual property related to small-molecule therapeutics. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound's purity and consistency, addressing the stringent quality requirements of regulatory bodies.

Looking ahead, 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-6-iodopyridine is poised to play a pivotal role in emerging areas like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. These cutting-edge modalities, which dominate current scientific discourse, rely heavily on multifunctional building blocks to achieve their therapeutic effects. As such, this compound exemplifies the intersection of chemical innovation and biological relevance, making it a subject of enduring interest for researchers and industry stakeholders alike.